Cas no 61821-47-4 (Benzenecarbothioamide, N,4-dimethyl-N-phenyl-)

Benzenecarbothioamide, N,4-dimethyl-N-phenyl- structure
61821-47-4 structure
Product Name:Benzenecarbothioamide, N,4-dimethyl-N-phenyl-
CAS No:61821-47-4
MF:C15H15NS
MW:241.35130238533
CID:465300
PubChem ID:71391900
Update Time:2025-04-19

Benzenecarbothioamide, N,4-dimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N,4-dimethyl-N-phenyl-
    • N,4-dimethyl-N-phenylbenzenecarbothioamide
    • 61821-47-4
    • N,4-Dimethyl-N-phenylbenzene-1-carbothioamide
    • DTXSID10813724
    • Inchi: 1S/C15H15NS/c1-12-8-10-13(11-9-12)15(17)16(2)14-6-4-3-5-7-14/h3-11H,1-2H3
    • InChI Key: VAONIHPMLWCNOM-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC(C)=CC=1)N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.09265
  • Monoisotopic Mass: 241.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 3.24
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